4-(3-Methoxyphenyl)-2,5-dihydrofuran-2-one

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-2H-furan-5-one
• InChI: InChI=1S/C11H10O3/c1-13-10-4-2-3-8(5-10)9-6-11(12)14-7-9/h2-6H,7H2,1H3
• InChI Key: RGWSXTLXRHYMOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=O)OC2

Description

4-(3-Methoxyphenyl)-2,5-dihydrofuran-2-one is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methoxy-phenyl-boronic acid (2.16 g, 14.2 mmol) and trifluoromethansulfonic acid 5-oxo-2,5-dihydro-furan-3-yl ester1 (3 g, 12.92 mmol) in tetrahydrofuran (110 mL) is dissolved and de-gassed for 15 min. To this solution is added sodium carbonate (3.42 g, 32.3 mmol) in water (10 mL) and tetrakis-triphenylphosphine-palladium(0) (0.75 g, 0.646 mmol). The reaction mixture is refluxed for 45 min, cooled to room temperature, diluted with ether (50 mL) and filtered through a Celite® pad. The filtrate is washed with water and brine, dried over magnesium sulfate, filtered, and concentrated in vacuo. The residue is chromatographed on SiO2 (3:7 ethyl acetate/hexanes) to yield the title compound, 1.9 g (71%), as a white crystalline solid.